Cas no 2227674-00-0 (4-(1R)-3-amino-1-hydroxypropylbenzene-1,3-diol)

• Product Name: 4-(1R)-3-amino-1-hydroxypropylbenzene-1,3-diol
• CAS No: 2227674-00-0
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 5837953
• PubChem ID: 97704209
• Update Time: 2025-06-08

4-(1R)-3-amino-1-hydroxypropylbenzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 4-(1R)-3-amino-1-hydroxypropylbenzene-1,3-diol
• 2227674-00-0
• 4-[(1R)-3-amino-1-hydroxypropyl]benzene-1,3-diol
• EN300-1766013

• Inchi： 1S/C9H13NO3/c10-4-3-8(12)7-2-1-6(11)5-9(7)13/h1-2,5,8,11-13H,3-4,10H2/t8-/m1/s1
• InChI Key： OADCKCBZMZTCKJ-MRVPVSSYSA-N
• SMILES： O[C@@H](C1C=CC(=CC=1O)O)CCN

Computed Properties

• Exact Mass: 183.08954328g/mol
• Monoisotopic Mass: 183.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 86.7Ų

Additional information on 4-(1R)-3-amino-1-hydroxypropylbenzene-1,3-diol

Chemical Profile of 4-(1R)-3-amino-1-hydroxypropylbenzene-1,3-diol (CAS No: 2227674-00-0)

4-(1R)-3-amino-1-hydroxypropylbenzene-1,3-diol, identified by its Chemical Abstracts Service (CAS) number 2227674-00-0, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its complex stereochemical configuration and functional groups, presents a unique set of properties that make it a subject of interest for researchers exploring novel therapeutic agents and biochemical pathways.

The molecular structure of 4-(1R)-3-amino-1-hydroxypropylbenzene-1,3-diol incorporates a benzenoid core with substituents that introduce both chiral and polar characteristics. The presence of an amino group at the 3-position and hydroxyl groups at the 1 and 3 positions enhances its reactivity, making it a potential precursor in the synthesis of more complex molecules. The stereochemistry at the 1-position, specifically the (1R) configuration, is critical as it influences the compound's biological activity and interactions with biological targets.

In recent years, there has been a growing interest in leveraging such chiral compounds for the development of enantiomerically pure drugs. The ability to control stereochemistry at multiple points in a molecule is pivotal in pharmaceutical design, as enantiomers can exhibit vastly different pharmacological profiles. 4-(1R)-3-amino-1-hydroxypropylbenzene-1,3-diol serves as an excellent scaffold for exploring these stereochemical nuances, particularly in the context of central nervous system (CNS) drugs and enzyme inhibitors.

One of the most compelling aspects of this compound is its potential application in medicinal chemistry. Researchers have been investigating its utility as a building block for more intricate pharmacophores. For instance, modifications at the amino and hydroxyl positions could lead to novel derivatives with enhanced binding affinity or selectivity for specific biological receptors. This flexibility underscores its importance in drug discovery pipelines.

The hydroxyl groups in 4-(1R)-3-amino-1-hydroxypropylbenzene-1,3-diol also provide opportunities for further functionalization through various chemical reactions such as etherification, esterification, or glycosylation. These modifications can be tailored to improve solubility, metabolic stability, or tissue distribution, which are critical factors in drug development. Moreover, the compound's chiral center offers a pathway to create enantiomerically enriched libraries for high-throughput screening.

Recent advancements in synthetic methodologies have enabled more efficient production of such complex molecules. Techniques like asymmetric hydrogenation and enzymatic resolutions have been employed to achieve high enantiomeric purity of 4-(1R)-3-amino-1-hydroxypropylbenzene-1,3-diol, facilitating its use in sensitive applications where stereochemical control is paramount. These improvements not only reduce costs but also accelerate the pace of drug discovery.

The compound's relevance extends beyond academic research into practical applications. Pharmaceutical companies are increasingly focusing on developing proprietary libraries of chiral molecules to patent novel drug candidates. 4-(1R)-3-amino-1-hydroxypropylbenzene-1,3-diol fits well within this strategy, offering a versatile platform for generating structurally diverse compounds with potential therapeutic value.

In conclusion,4-(1R)-3-amino-1-hydroxypropylbenzene-1,3-diol (CAS No: 2227674-00-0) represents a significant asset in the pharmaceutical chemist's toolkit. Its unique structural features—combining chiral centers with reactive functional groups—make it an attractive candidate for further derivatization and exploration in drug discovery. As synthetic chemistry continues to evolve, compounds like this will play an increasingly pivotal role in developing next-generation therapeutics that address unmet medical needs.